MK-3697
MK-3697
MK-3697 is an orexin receptor 2 (OX2R) antagonist (Ki = 1.1 nM). It is selective for OX2R over OX1R (Ki = 3,600 nM). MK-3697 decreases active awake time and increases slow wave sleep (SWS) and rapid eye movement (REM) sleep in mice when administered at a dose of 100 mg/kg. It also decreases active awake time and increases phase II SWS in dogs.
MK-3697 is a highly potent, orally bioavailable selective orexin 2 receptor antagonists. MK-3697 is also the third insomnia drug, currently being developed by Merck. MK-3697 has Ki = 0.95 nM. Orexin receptor antagonists have demonstrated clinical utility for the treatment of insomnia. In vivo tests results on MK-3697 demonstrated improved stability and TDI profiles as well as excellent sleep efficacy across species.
MK-3697 is a highly potent, orally bioavailable selective orexin 2 receptor antagonists. MK-3697 is also the third insomnia drug, currently being developed by Merck. MK-3697 has Ki = 0.95 nM. Orexin receptor antagonists have demonstrated clinical utility for the treatment of insomnia. In vivo tests results on MK-3697 demonstrated improved stability and TDI profiles as well as excellent sleep efficacy across species.
Brand Name:
Vulcanchem
CAS No.:
1224846-01-8
VCID:
VC0535640
InChI:
InChI=1S/C23H21N5O3S/c1-14-8-15(11-24-10-14)19-9-17(18(13-26-19)23-25-6-7-32-23)21(29)27-12-16-4-5-20(30-2)22(28-16)31-3/h4-11,13H,12H2,1-3H3,(H,27,29)
SMILES:
CC1=CC(=CN=C1)C2=NC=C(C(=C2)C(=O)NCC3=NC(=C(C=C3)OC)OC)C4=NC=CS4
Molecular Formula:
C23H21N5O3S
Molecular Weight:
447.5 g/mol
MK-3697
CAS No.: 1224846-01-8
Cat. No.: VC0535640
Molecular Formula: C23H21N5O3S
Molecular Weight: 447.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | MK-3697 is an orexin receptor 2 (OX2R) antagonist (Ki = 1.1 nM). It is selective for OX2R over OX1R (Ki = 3,600 nM). MK-3697 decreases active awake time and increases slow wave sleep (SWS) and rapid eye movement (REM) sleep in mice when administered at a dose of 100 mg/kg. It also decreases active awake time and increases phase II SWS in dogs. MK-3697 is a highly potent, orally bioavailable selective orexin 2 receptor antagonists. MK-3697 is also the third insomnia drug, currently being developed by Merck. MK-3697 has Ki = 0.95 nM. Orexin receptor antagonists have demonstrated clinical utility for the treatment of insomnia. In vivo tests results on MK-3697 demonstrated improved stability and TDI profiles as well as excellent sleep efficacy across species. |
|---|---|
| CAS No. | 1224846-01-8 |
| Molecular Formula | C23H21N5O3S |
| Molecular Weight | 447.5 g/mol |
| IUPAC Name | N-[(5,6-dimethoxypyridin-2-yl)methyl]-2-(5-methylpyridin-3-yl)-5-(1,3-thiazol-2-yl)pyridine-4-carboxamide |
| Standard InChI | InChI=1S/C23H21N5O3S/c1-14-8-15(11-24-10-14)19-9-17(18(13-26-19)23-25-6-7-32-23)21(29)27-12-16-4-5-20(30-2)22(28-16)31-3/h4-11,13H,12H2,1-3H3,(H,27,29) |
| Standard InChI Key | VSOUDUXMPUHJEU-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CN=C1)C2=NC=C(C(=C2)C(=O)NCC3=NC(=C(C=C3)OC)OC)C4=NC=CS4 |
| Canonical SMILES | CC1=CC(=CN=C1)C2=NC=C(C(=C2)C(=O)NCC3=NC(=C(C=C3)OC)OC)C4=NC=CS4 |
| Appearance | white solid powder |
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